Cas no 505083-28-3 ([1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro-)

• Product Name: [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro-
• CAS No: 505083-28-3
• MF: C₁₃H₈ClFO
• MW: 234.653426170349
• CID: 4010117
• PubChem ID: 46314877
• Update Time: 2025-10-29

[1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro-
• 3-fluorobiphenyl-4-carbonyl chloride
• QQFURDCQEUDQHL-UHFFFAOYSA-N
• 505083-28-3
• SCHEMBL4864533

• Inchi： 1S/C13H8ClFO/c14-13(16)11-7-6-10(8-12(11)15)9-4-2-1-3-5-9/h1-8H
• InChI Key： QQFURDCQEUDQHL-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=CC=C(C2=CC=CC=C2)C=C1F)=O

Computed Properties

• Exact Mass: 234.0247707Da
• Monoisotopic Mass: 234.0247707Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro-

Comprehensive Guide to [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- (CAS No. 505083-28-3): Properties, Applications, and Market Insights

[1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- (CAS No. 505083-28-3) is a specialized fluorinated biphenyl derivative widely used in pharmaceutical and material science research. This compound, featuring a carbonyl chloride functional group and a fluoro substituent, serves as a crucial building block in organic synthesis. Its unique structural characteristics make it valuable for developing advanced materials and bioactive molecules.

The growing demand for fluorinated organic compounds in drug discovery has significantly increased interest in 3-fluoro-[1,1'-biphenyl]-4-carbonyl chloride. Researchers particularly value its role in creating PET imaging agents and targeted therapeutics, addressing current healthcare challenges. The compound's electron-withdrawing properties and enhanced metabolic stability make it ideal for developing novel pharmaceutical candidates with improved efficacy and safety profiles.

From a chemical perspective, [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- demonstrates remarkable reactivity patterns that facilitate diverse synthetic transformations. Its biphenyl scaffold provides structural rigidity, while the carbonyl chloride group offers excellent acylation potential. These features have led to its application in creating liquid crystal materials, organic semiconductors, and high-performance polymers – all critical components in next-generation electronic devices and display technologies.

The synthesis and handling of CAS 505083-28-3 require specialized knowledge in organofluorine chemistry. Recent advancements in flow chemistry techniques have improved the production efficiency of such fluorinated intermediates, addressing industry needs for scalable and sustainable manufacturing processes. These developments align with the pharmaceutical sector's focus on green chemistry principles and process intensification.

Market analysis indicates steady growth for 3-fluoro biphenyl derivatives, driven by expanding applications in drug discovery and material science. The compound's versatility in constructing molecular scaffolds for kinase inhibitors and other targeted therapies positions it as a valuable asset in addressing unmet medical needs. Furthermore, its utility in developing OLED materials and organic electronic components responds to the booming demand for advanced display technologies.

Quality control of [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- involves sophisticated analytical techniques including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. These rigorous standards ensure the compound meets the exacting requirements of pharmaceutical research and specialty chemical applications. Storage recommendations typically emphasize protection from moisture and maintenance of specific temperature conditions to preserve the carbonyl chloride functionality.

Emerging research directions for CAS 505083-28-3 include its potential in developing covalent inhibitors and proteolysis targeting chimeras (PROTACs) – two rapidly growing areas in medicinal chemistry. The compound's ability to serve as a versatile linker in these complex molecular architectures demonstrates its continuing relevance in cutting-edge therapeutic development.

Environmental and safety considerations for 3-fluoro-[1,1'-biphenyl]-4-carbonyl chloride follow standard protocols for handling reactive carbonyl compounds. Proper laboratory practices and engineering controls ensure safe utilization across various research and industrial applications. The compound's stability profile and controlled reactivity make it manageable when appropriate precautions are observed.

The future outlook for [1,1'-Biphenyl]-4-carbonyl chloride, 3-fluoro- remains positive, with anticipated growth in both pharmaceutical applications and advanced material development. As research continues to uncover new uses for fluorinated aromatic compounds, this particular derivative is likely to maintain its importance in synthetic chemistry and related fields. Ongoing innovations in catalytic fluorination and selective functionalization techniques promise to further enhance its accessibility and utility.